Cas no 89499-38-7 (4-Amino-2-thiophenecarboxylic Acid)

4-Amino-2-thiophenecarboxylic Acid structure
89499-38-7 structure
Product Name:4-Amino-2-thiophenecarboxylic Acid
CAS No:89499-38-7
MF:C5H5NO2S
MW:143.163699865341
MDL:MFCD08752506
CID:598738
PubChem ID:6456065
Update Time:2024-10-26

4-Amino-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminothiophene-2-carboxylic acid
    • 4-Amino-2-thiophenecarboxylic Acid
    • 2-Thiophenecarboxylic acid, 4-amino-
    • 2-Thiophenecarboxylic acid,4-amino
    • 4-Amino-2-thiophenecarboxylic acid (ACI)
    • J-514469
    • EN300-147248
    • CQGOUQDVWSOUPD-UHFFFAOYSA-N
    • 89499-38-7
    • BS-23942
    • SDCCGMLS-0064809.P001
    • 4-aminothiophene-2-carboxylic acid, AldrichCPR
    • AKOS006240984
    • MFCD08752506
    • DTXSID20424183
    • DA-21452
    • SY026146
    • SCHEMBL3116336
    • 4-aminothiophenecarboxylic
    • CS-0213395
    • 4-Aminothiophene-2-carboxylicacid
    • AC7156
    • MDL： MFCD08752506
    • Inchi： 1S/C5H5NO2S/c6-3-1-4(5(7)8)9-2-3/h1-2H,6H2,(H,7,8)
    • InChI Key： CQGOUQDVWSOUPD-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC(N)=CS1)O

Computed Properties

  • Exact Mass: 143.00400
  • Monoisotopic Mass: 143.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.56000
  • LogP: 1.60970

4-Amino-2-thiophenecarboxylic Acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-Amino-2-thiophenecarboxylic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Amino-2-thiophenecarboxylic Acid Production Method

Production Method 1

13138-70-0 13138-70-0
89499-38-7 89499-38-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Preparation of antibiotic pyrrolidinylthiopenem derivatives
, European Patent Organization, , ,

Production Method 2

13138-70-0 13138-70-0
89499-38-7 89499-38-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride
Reference
Mechanism of Inactivation of γ-Aminobutyric Acid Aminotransferase by (S)-4-Amino-4,5-dihydro-2-thiophenecarboxylic Acid
Fu, Mengmeng; Nikolic, Dejan; Van Breemen, Richard B.; Silverman, Richard B., Journal of the American Chemical Society, 1999, 121(34), 7751-7759

Production Method 3

57800-76-7 57800-76-7
89499-38-7 89499-38-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Water
Reference
Synthetic Strategies for Thienopyrrolidinones as ways to make Modified Thiolutin
Susnik, Markus Peter, 2006, , ,

Production Method 4

89499-33-2 89499-33-2
89499-38-7 89499-38-7
Reaction Conditions
1.1 Catalysts: Sodium bicarbonate
Reference
Reductive acetylation of nitrocarboxylic acids or esters of the thiophene and furan series
Goldfarb, Ya. L.; Bulgakova, V. N.; Fabrichnyi, B. P., Khimiya Geterotsiklicheskikh Soedinenii, 1983, (12), 1626-9

4-Amino-2-thiophenecarboxylic Acid Raw materials

4-Amino-2-thiophenecarboxylic Acid Preparation Products

4-Amino-2-thiophenecarboxylic Acid Related Literature

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